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Compound of Interest

Compound Name: 1,4-Benzodioxan-6-amine

CAS No.: 22013-33-8

Cat. No.: B116551

Get Quote

CAS: 22013-33-8 Synonyms: 6-Amino-1,4-benzodioxane; 3,4-Ethylenedioxyaniline; 2,3-

Dihydro-1,4-benzodioxin-6-amine Molecular Formula: C₈H₉NO₂ Molecular Weight: 151.16

g/mol [1][2][3]

Part 1: Executive Technical Summary[1]
1,4-Benzodioxan-6-amine is a privileged bicyclic scaffold in medicinal chemistry, serving as a

critical intermediate in the synthesis of alpha-adrenergic antagonists (e.g., Doxazosin),

serotonergic modulators, and HSF1 pathway inhibitors.[1]

While often categorized alongside generic anilines, this compound presents unique handling

challenges due to its phase-transition behavior near ambient temperature (MP: 29–31°C) and

its susceptibility to oxidative degradation.[1] This guide moves beyond the standard Safety

Data Sheet (SDS) to provide a field-proven protocol for researchers synthesizing or

manipulating this pharmacophore.
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Parameter Classification Critical Note

Acute Toxicity Category 3/4 (Oral/Dermal)

Treat as TOXIC.[1][4] High

permeability through skin due

to lipophilicity.[1]

Physical State Solid/Liquid Hybrid

Melts at ~30°C. Often exists as

a supercooled viscous liquid or

sticky solid in the lab.[1]

Reactivity Air & Light Sensitive

Rapidly darkens (oxidizes)

upon exposure to air/light.[1]

Requires inert storage.[1]

Environmental Aquatic Acute 1

Very toxic to aquatic life.[1][5]

Zero-discharge handling

required.[1]

Part 2: Hazard Architecture & Toxicology[1]
The "Phase-Change" Hazard
Unlike stable solids, 1,4-Benzodioxan-6-amine has a melting point (29–31°C) that frequently

overlaps with laboratory ambient temperatures.[1]

Risk: In a warm lab (>25°C), the compound may partially melt, leading to unexpected

splashing during weighing or transfer.[1]

Permeation: As a lipophilic amine (LogP ~0.8), it penetrates the stratum corneum more

aggressively in its liquid state than as a crystalline solid.[1]

Mechanism of Toxicity: Like many aromatic amines, it can undergo metabolic activation (N-

hydroxylation) leading to reactive intermediates capable of DNA adduct formation or

methemoglobinemia, although specific data on the latter for this derivative is limited.[1]

Always assume genotoxic potential.[1]

GHS Classification & Signal Word: DANGER[1]
H301/H311: Toxic if swallowed or in contact with skin.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.fishersci.com/store/msds?partNumber=AAL0142122&productDescription=14-BENZODIOXAN-6-AMINE+99+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://chemical.kao.com/content/dam/sites/kao/chemical-kao-com/en/products/sds_glen_B0085278.pdf
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.benchchem.com/product/b116551/docs?utm_src=pdf-body#1-4-benzodioxan-6-amine-technical-safety-handling-guide-1
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.echemi.com/produce/pr25030428643-1-4-benzodioxan-6-amine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.[1][4][5]

H410: Very toxic to aquatic life with long-lasting effects.[1][5]

Part 3: Strategic Handling & Storage Protocols[1][2]
The "Thermal Control" Weighing Protocol
Standard weighing procedures fail with low-melting solids.[1] Use this protocol to prevent

contamination and exposure.

Assessment: Check the physical state.[1][6][7][8] If it is a sticky semi-solid, do not attempt to

scrape it with a spatula (risk of aerosol/flick).[1]

State Manipulation:

Option A (Solid Transfer): Chill the reagent bottle in a 4°C fridge or ice bath for 20 minutes

to fully solidify.[1] Chip the solid with a chilled spatula.

Option B (Liquid Transfer): Warm the bottle in a 35°C water bath until fully molten. Pipette

the liquid using a positive-displacement pipette to ensure accuracy and prevent dripping.

[1]

Atmosphere: Perform all transfers under a gentle stream of Nitrogen or Argon.[1]

Storage Hierarchy[1]
Primary Container: Amber glass vial with a Teflon-lined septa cap.[1]

Atmosphere: Headspace purged with Argon (heavier than air, better protection for the liquid

surface).[1]

Temperature:2–8°C.[1]

Secondary Containment: Sealed polyethylene bag with a desiccant packet, placed inside a

secondary rigid container.

Engineering Controls & PPE[1]
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Ventilation: Handle strictly within a certified chemical fume hood.[1]

Glove Selection:

Standard Nitrile (0.11 mm):Insufficient for prolonged contact with the liquid phase.[1]

Recommended:Double-gloving. Inner layer: Nitrile.[1] Outer layer: Laminate (Silver

Shield/4H) or thick Nitrile (>0.2 mm).[1] Change outer gloves immediately upon splash.[1]

Respiratory: If fume hood is unavailable (not recommended), a full-face respirator with ABEK

(Organic Vapor/Acid Gas) cartridges is required.[1]

Part 4: Experimental Workflow Visualization
The following diagram outlines the decision logic for handling 1,4-Benzodioxan-6-amine
based on its physical state.
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Start: 1,4-Benzodioxan-6-amine Handling

Check Physical State
(Ambient Temp)

State: Solid / Crystalline

State: Sticky / Semi-Solid

State: Viscous Liquid

Weighing: Chilled Spatula
(Avoid Friction)

Action: Chill to 4°C
(Solidify)

Preferred

Action: Warm to 35°C
(Fully Melt)

Alternative

Weighing: Pos. Displacement Pipette
(Prevent Drips)

CRITICAL: Purge Headspace
(Argon/Nitrogen)

Click to download full resolution via product page

Caption: Decision matrix for handling low-melting point amines to minimize exposure risks.

Part 5: Emergency Response Framework
Exposure Response

Skin Contact (Molten/Liquid):

Blot, Don't Rub: Gently blot excess liquid with a dry absorbent pad.[1] Rubbing increases

absorption.[1]
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Flush: Wash with copious amounts of soap and water for 15 minutes.[1]

Neutralize: A mild acidic wash (2% acetic acid or vinegar) can help solubilize the amine for

removal, followed by soap/water.[1]

Eye Contact: Immediate irrigation for 15 minutes.[1] Consult an ophthalmologist.

Spill Management (Self-Validating Protocol)
Minor Spill (<5g):

Isolate: Evacuate the immediate area.

Solidify (If liquid): Cover with dry ice or sand to increase viscosity/solidify.[1]

Absorb: Use an amine-specific absorbent or vermiculite.[1]

Clean: Wipe surface with 1M HCl (converts amine to water-soluble hydrochloride salt),

then water.[1]

Validation: Check surface pH. It should be neutral. Use UV light (365nm) to check for

fluorescent residues (many benzodioxanes fluoresce).[1]

Part 6: Waste Management & Deactivation[1]
Do not dispose of down the drain. This compound is highly toxic to aquatic life.[1][5]

Chemical Deactivation (Pre-Disposal):

Dissolve waste material in a combustible solvent (e.g., acetone).[1]

Slowly add 10% HCl to convert the free amine to the hydrochloride salt (reduces volatility

and skin permeability).[1]

Disposal Path:

Label as "Toxic Organic Waste (Amine Salts)".[1]
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Route to high-temperature incineration equipped with an afterburner and scrubber (to

manage NOx emissions).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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